77-71-4

5,5-Dimethylhydantoin

In Stock

• CAS RN:
• 77-71-4

• Formula:
• C5H8N2O2

• InChI:
• InChI=1S/C5H8N2O2/c1-5(2)3(8)6-4(9)7-5/h1-2H3,(H2,6,7,8,9)

• InChIKey:
• YIROYDNZEPTFOL-UHFFFAOYSA-N

• 5,5-Dimethylhydantoin is an imidazolidine-2,4-dione.

2,2-Propanediol, 1,1,1,3,3,3-hexafluoro-

• CAS RN:
• 677-71-4

• Formula:
• C3H6F6O4

• InChI:
• InChI=1S/C3H2F6O2/c4-2(5,6)1(10,11)3(7,8)9/h10-11H

• InChIKey:
• SNZAEUWCEHDROX-UHFFFAOYSA-N

• Hexafluoroacetone hydrate appears as a colorless liquid with a acetone-like odor. Toxic by inhalation. Nonflammable. Emits toxic fumes when heated to high temperatures. Heavier than air. Used as an intermediate in organic synthesis.

N,N'-(1,6-Dioxo-1,6-hexanediyl)bisglycine diethyl ester

• CAS RN:
• 92377-71-4

• Formula:
• C14H24N2O6

• InChI:
• InChI=1S/C14H24N2O6/c1-3-21-13(19)9-15-11(17)7-5-6-8-12(18)16-10-14(20)22-4-2/h3-10H2,1-2H3,(H,15,17)(H,16,18)

• InChIKey:
• FQLCHRFTRNMPOC-UHFFFAOYSA-N

• N,N'-(1,6-Dioxo-1,6-hexanediyl)bisglycine diethyl ester is a useful research compound. Its molecular formula is C14H24N2O6 and its molecular weight is 316.35 g/mol. The purity is usually 95%.

2-Benzylpiperazine

In Stock

• CAS RN:
• 84477-71-4

• Formula:
• C11H16N2

• InChI:
• InChI=1S/C11H16N2/c1-2-4-10(5-3-1)8-11-9-12-6-7-13-11/h1-5,11-13H,6-9H2

• InChIKey:
• RITMXTLCKYLIKW-UHFFFAOYSA-N

• 2-BZP is an analytical reference standard categorized as a piperazine. This product is intended for research and forensic applications.
  
  

5,6-Dihydrofuro[2,3-d]pyridazine-4,7-dione

Usually In Stock

• CAS RN:
• 13177-71-4

• Formula:
• C6H4N2O3

• InChI:
• InChI=1S/C6H4N2O3/c9-5-3-1-2-11-4(3)6(10)8-7-5/h1-2H,(H,7,9)(H,8,10)

• InChIKey:
• XXMXJZGHLGISEA-UHFFFAOYSA-N

• 5,6-Dihydrofuro[2,3-d]pyridazine-4,7-dione is a useful research compound. Its molecular formula is C6H4N2O3 and its molecular weight is 152.11 g/mol. The purity is usually 95%.

Fluoromidine

In Stock

• CAS RN:
• 13577-71-4

• Formula:
• C7H3ClF3N3

• InChI:
• InChI=1S/C7H3ClF3N3/c8-3-1-4-5(12-2-3)14-6(13-4)7(9,10)11/h1-2H,(H,12,13,14)

• InChIKey:
• QJYOCYOOZHULNN-UHFFFAOYSA-N

• Fluoromidine is an imidazopyridine.

2-Bromo-3-cyclohexylthiophene

In Stock

• CAS RN:
• 241477-71-4

• Formula:
• C10H13BrS

• InChI:
• InChI=1S/C10H13BrS/c11-10-9(6-7-12-10)8-4-2-1-3-5-8/h6-8H,1-5H2

• InChIKey:
• PQFJXHGQCXKIAA-UHFFFAOYSA-N

• 2-Bromo-3-cyclohexylthiophene is a useful research compound. Its molecular formula is C10H13BrS and its molecular weight is 245.18 g/mol. The purity is usually 95%.

(2E)-2-[3-(5-methylfuran-2-yl)propylidene]hydrazinecarbothioamide

In Stock

• CAS RN:
• 327077-71-4

• Formula:
• C9H13N3OS

• InChI:
• InChI=1S/C9H13N3OS/c1-7-4-5-8(13-7)3-2-6-11-12-9(10)14/h4-6H,2-3H2,1H3,(H3,10,12,14)/b11-6+

• InChIKey:
• CWEGVQCSGCOJRX-IZZDOVSWSA-N

• (2E)-2-[3-(5-methylfuran-2-yl)propylidene]hydrazinecarbothioamide is a useful research compound. Its molecular formula is C9H13N3OS and its molecular weight is 211.28. The purity is usually 95%.

Ethyl 3-(4-methoxyphenyl)-5-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851977-71-4

• Formula:
• C27H26N4O8S2

• InChI:
• InChI=1S/C27H26N4O8S2/c1-3-39-27(34)23-21-16-40-25(22(21)26(33)31(29-23)18-6-8-19(37-2)9-7-18)28-24(32)17-4-10-20(11-5-17)41(35,36)30-12-14-38-15-13-30/h4-11,16H,3,12-15H2,1-2H3,(H,28,32)

• InChIKey:
• LGYCVGZCYTWSMV-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-5-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C27H26N4O8S2 and its molecular weight is 598.65. The purity is usually 95%.

4-fluoro-N-(2-phenoxyethyl)benzamide

In Stock

• CAS RN:
• 903677-71-4

• Formula:
• C15H14FNO2

• InChI:
• InChI=1S/C15H14FNO2/c16-13-8-6-12(7-9-13)15(18)17-10-11-19-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,17,18)

• InChIKey:
• XORSBSZRZMNZGX-UHFFFAOYSA-N

• 4-fluoro-N-(2-phenoxyethyl)benzamide is a useful research compound. Its molecular formula is C15H14FNO2 and its molecular weight is 259.27 g/mol. The purity is usually 95%.

Ethyl 7-oxo-7-(2-trifluoromethylphenyl)heptanoate

In Stock

• CAS RN:
• 898777-71-4

• Formula:
• C16H19F3O3

• InChI:
• InChI=1S/C16H19F3O3/c1-2-22-15(21)11-5-3-4-10-14(20)12-8-6-7-9-13(12)16(17,18)19/h6-9H,2-5,10-11H2,1H3

• InChIKey:
• FGBLCTMENWKYLA-UHFFFAOYSA-N

• Ethyl 7-oxo-7-(2-trifluoromethylphenyl)heptanoate is a useful research compound. Its molecular formula is C16H19F3O3 and its molecular weight is 316.31 g/mol. The purity is usually 95%.

3-Amino-4-methyl-benzenemethanamine dihydrochloride

In Stock

• CAS RN:
• 102677-71-4

• Formula:
• C8H14Cl2N2

• InChI:
• InChI=1S/C8H12N2.2ClH/c1-6-2-3-7(5-9)4-8(6)10;;/h2-4H,5,9-10H2,1H3;2*1H

• InChIKey:
• YBVNTFLPFFECEP-UHFFFAOYSA-N

• 3-Amino-4-methyl-benzenemethanamine dihydrochloride is a useful research compound. Its molecular formula is C8H14Cl2N2 and its molecular weight is 209.11 g/mol. The purity is usually 95%.

1-(5-Chloro-2,4-dimethoxyphenyl)-3-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)urea

In Stock

• CAS RN:
• 1797077-71-4

• Formula:
• C20H26ClN5O3

• InChI:
• InChI=1S/C20H26ClN5O3/c1-13-9-19(26-7-5-4-6-8-26)25-18(23-13)12-22-20(27)24-15-10-14(21)16(28-2)11-17(15)29-3/h9-11H,4-8,12H2,1-3H3,(H2,22,24,27)

• InChIKey:
• ILNSRYLLPJZALL-UHFFFAOYSA-N

• 1-(5-Chloro-2,4-dimethoxyphenyl)-3-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C20H26ClN5O3 and its molecular weight is 419.91. The purity is usually 95%.

2-Fluoro-4-methyl-3-(trifluoromethyl)phenylacetic acid

In Stock

• CAS RN:
• 1823577-71-4

• Formula:
• C10H8F4O2

• InChI:
• InChI=1S/C10H8F4O2/c1-5-2-3-6(4-7(15)16)9(11)8(5)10(12,13)14/h2-3H,4H2,1H3,(H,15,16)

• InChIKey:
• QQPRKWAIIZCCJR-UHFFFAOYSA-N

• 2-Fluoro-4-methyl-3-(trifluoromethyl)phenylacetic acid is a useful research compound. Its molecular formula is C10H8F4O2 and its molecular weight is 236.166. The purity is usually 95%.

1-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-3-phenylpropan-1-one

Usually In Stock

• CAS RN:
• 2379977-71-4

• Formula:
• C21H26N2O2

• InChI:
• InChI=1S/C21H26N2O2/c1-17-7-5-11-20(22-17)25-16-19-10-6-14-23(15-19)21(24)13-12-18-8-3-2-4-9-18/h2-5,7-9,11,19H,6,10,12-16H2,1H3

• InChIKey:
• LDKZFZKQLVAFMU-UHFFFAOYSA-N

• 1-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-3-phenylpropan-1-one is a useful research compound. Its molecular formula is C21H26N2O2 and its molecular weight is 338.451. The purity is usually 95%.